Cas no 916334-62-8 (2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine)
916334-62-8 structure
Product Name:2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine
CAS No:916334-62-8
MF:C26H20N4O4
MW:452.461405754089
CID:69499
PubChem ID:135511376
Update Time:2025-04-18
2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine
- 1,3-BENZENEDIOL-4,4'-[6-[1-(PHENYLMETHYL)-1-H-PYRROL-2-YL]-1,3,5-TRIAZINE-2,4-DIYL]BIS OR 2-(1-BENZYL-1H-PYRROL-2-YL)-4...
- 4-[6-(1-benzylpyrrol-2-yl)-4-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,3,5-triazin-2-ylidene]-3-hydroxycyclohexa-2,5-dien-1-one
- 3-hydroxy-4-[4-(2-hydroxy-4-oxo-1-cyclohexa-2,5-dienylidene)-6-[1-(phenylmethyl)-2-pyrrolyl]-1H-1,3,5-triazin-2-ylidene]-1-cyclohexa-2,5-dienone
- 3-oxidanyl-4-[4-(2-oxidanyl-4-oxidanylidene-cyclohexa-2,5-dien-1-ylidene)-6-[1-(phenylmethyl)pyrrol-2-yl]-1H-1,3,5-triazin-2-ylidene]cyclohexa-2,5-dien-1-one
- SCHEMBL3209051
- 916334-62-8
- HGTSKSHPDKEBSJ-UHFFFAOYSA-N
- 4-[4-(1-BENZYLPYRROL-2-YL)-6-(2,4-DIHYDROXYPHENYL)-1,3,5-TRIAZIN-2-YL]BENZENE-1,3-DIOL
- 4,4'-[6-(1-Benzyl-1H-pyrrol-2-yl)-1,3,5-triazine-2,4(1H,3H)-diylidene]bis(3-hydroxycyclohexa-2,5-dien-1-one)
- AMY17804
- A844010
- DTXSID60694742
- 4-[6-(1-benzylpyrrol-2-yl)-4-(2-hydroxy-4-oxo-cyclohexa-2,5-dien-1-ylidene)-1H-1,3,5-triazin-2-ylidene]-3-hydroxy-cyclohexa-2,5-dien-1-one
-
- Inchi: 1S/C26H20N4O4/c31-17-8-10-19(22(33)13-17)24-27-25(20-11-9-18(32)14-23(20)34)29-26(28-24)21-7-4-12-30(21)15-16-5-2-1-3-6-16/h1-14,31-34H,15H2
- InChI Key: HGTSKSHPDKEBSJ-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1C1=NC(C2C=CC(=CC=2O)O)=NC(C2=CC=CN2CC2C=CC=CC=2)=N1)O
Computed Properties
- Exact Mass: 452.14800
- Monoisotopic Mass: 452.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.40
- PSA: 124.52000
- LogP: 4.54480
2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B016949-100mg |
2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine |
916334-62-8 | 100mg |
$ 240.00 | 2022-06-07 | ||
| TRC | B016949-250mg |
2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine |
916334-62-8 | 250mg |
$ 495.00 | 2022-06-07 | ||
| TRC | B016949-500mg |
2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine |
916334-62-8 | 500mg |
$ 795.00 | 2022-06-07 |
2-(1-Benzyl-1H-pyrrol-2-yl)-4,6-bis(2,4-dihydroxyphenyl)-1,3,5-triazine Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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